1-[(4-fluorophenyl)acetyl]-2-methylpiperidine

• IUPAC Name: 2-(4-fluorophenyl)-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H18FNO/c1-11-4-2-3-9-16(11)14(17)10-12-5-7-13(15)8-6-12/h5-8,11H,2-4,9-10H2,1H3
• InChI Key: AMPWYUIBWBLDRH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol

Description

1-[(4-fluorophenyl)acetyl]-2-methylpiperidine, also known as WF-23, is a synthetic compound with potential applications in scientific research. It belongs to the class of piperidine derivatives and has been found to exhibit interesting pharmacological properties, particularly as a potential analgesic and anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 1-[(4-fluorophenyl)acetyl]-2-methylpiperidine is not fully understood. However, it is believed to exert its analgesic and anti-inflammatory effects by binding to the mu-opioid receptor and modulating the release of neurotransmitters such as dopamine and serotonin. This leads to a reduction in pain perception and inflammation.
Biochemical and Physiological Effects
In animal studies, this compound has been found to reduce pain and inflammation without causing significant side effects. It has also been found to have a low potential for abuse and addiction, making it a potentially safer alternative to traditional opioids. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-fluorophenyl)acetyl]-2-methylpiperidine in lab experiments is its potential as a safer alternative to traditional opioids. It has also been found to exhibit promising analgesic and anti-inflammatory properties, making it a useful tool for studying pain and inflammation. However, one limitation is the lack of research on the long-term effects of this compound and its potential interactions with other drugs.

Future Directions

There are several future directions for research on 1-[(4-fluorophenyl)acetyl]-2-methylpiperidine. One direction is to further investigate its potential as an analgesic and anti-inflammatory agent. Another direction is to study its potential interactions with other drugs and its long-term effects on the body. Additionally, research could be done on the synthesis of related compounds and their pharmacological properties. Overall, there is a need for further research on this compound and its potential applications in scientific research.

Scientific Research Applications

1-[(4-fluorophenyl)acetyl]-2-methylpiperidine has been found to exhibit potential analgesic and anti-inflammatory properties. It has been shown to bind to the mu-opioid receptor, which is involved in pain perception and modulation. In animal studies, this compound has been found to reduce pain and inflammation, making it a promising candidate for the development of new analgesic and anti-inflammatory drugs.